Cas no 2229237-79-8 (5-(1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 2229237-79-8
• MF: C₇H₅N₃O₃
• MW: 179.132900953293
• CID: 6286961
• PubChem ID: 165696475
• Update Time: 2025-05-24

5-(1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid
• EN300-1813289
• 2229237-79-8

• Inchi： 1S/C7H5N3O3/c11-7(12)5-1-6(13-10-5)4-2-8-9-3-4/h1-3H,(H,8,9)(H,11,12)
• InChI Key： RCCAIFYDKMCKES-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=NNC=1

Computed Properties

• Exact Mass: 179.03309103g/mol
• Monoisotopic Mass: 179.03309103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92Ų

Additional information on 5-(1H-pyrazol-4-yl)-1,2-oxazole-3-carboxylic acid

5-(1H-Pyrazol-4-yl)-1,2-Oxazole-3-Carboxylic Acid: A Comprehensive Overview

5-(1H-Pyrazol-4-yl)-1,2-Oxazole-3-Carboxylic Acid is a structurally unique organic compound with the CAS number 2229237-79-8. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyrazole ring fused with an oxazole ring, creating a bicyclic structure that contributes to its interesting chemical properties. The carboxylic acid group at the 3-position of the oxazole ring further enhances its functional versatility.

Recent studies have highlighted the potential of 5-(1H-Pyrazol-4-yl)-1,2-Oxazole-3-Carboxylic Acid in various fields. For instance, researchers have explored its role as a building block in medicinal chemistry due to its ability to form stable conjugated systems. The compound's heterocyclic framework allows for efficient π-electron delocalization, making it an attractive candidate for designing bioactive molecules. Moreover, its carboxylic acid group enables easy functionalization through esterification or amidation reactions, facilitating the synthesis of derivatives with tailored properties.

The synthesis of 5-(1H-Pyrazol-4-yl)-1,2-Oxazole-3-Carboxylic Acid typically involves multi-step processes that leverage the reactivity of pyrazole and oxazole precursors. One common approach is the condensation of aldehydes or ketones with ammonia or amines to form the pyrazole ring, followed by subsequent cyclization reactions to construct the oxazole moiety. The introduction of the carboxylic acid group often requires oxidation or hydrolysis steps, ensuring the final product's desired functionality.

In terms of applications, 5-(1H-Pyrazol-4-yl)-1,2-Oxazole-3-Carboxylic Acid has shown promise in drug discovery programs targeting various therapeutic areas. Its ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. For example, researchers have investigated its potential as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. The compound's heterocyclic structure provides an ideal platform for binding to these enzymes, making it a valuable lead compound for further optimization.

Beyond medicinal chemistry, 5-(1H-Pyrazol-4-yl)-1,2-Oxazole-3-Carboxylic Acid has also found applications in materials science. Its conjugated system and functional groups make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into semiconducting polymers and organic light-emitting diodes (OLEDs). The molecule's ability to facilitate charge transport and emit light at specific wavelengths makes it a compelling candidate for next-generation electronic devices.

The environmental impact of 5-(1H-Pyrazol-4-yli)-1,2-Oxazolium-carboxilic acid has also been a topic of interest. Studies have examined its biodegradability and toxicity profiles under various conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it could be environmentally friendly when used responsibly. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 5-(1H-Pyrazol-4-yli)-1,2-Oxazolium-carboxilic acid is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern science and technology.